Cas no 1126-51-8 (Ethyl 5-oxooxolane-2-carboxylate)

• Product Name: Ethyl 5-oxooxolane-2-carboxylate
• CAS No: 1126-51-8
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 213708
• PubChem ID: 305551
• Update Time: 2025-04-19

Ethyl 5-oxooxolane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,tetrahydro-5-oxo-, ethyl ester
• 4-Carbethoxybutyrolactone,γ-Carboethoxy-γ-butyrolactone
• ethyl 5-oxooxolane-2-carboxylate
• &#947
• 4-(Carboethoxy)-&#947
• -butyrolactone
• --butyrolactone
• -Carboethoxy-&#947
• NSC 202561
• NSC202561
• 4-Carbethoxybutyrolactone
• 4-carboethoxy-gamma-butyrolactone
• 5-(hydroxymethyl)furan-2(3H)-one
• 4-(Carboethoxy)-.gamma.--butyrolactone
• Ethyl 5-oxotetrahydro-2-furancarboxylate
• .gamma.-Carboethoxy-.gamma.-butyrolactone
• Ethyl 5-oxotetrahydro-2-furancarboxylate #
• A7984
• 5-Oxotetrahydrofuran-2-carboxylic acid ethyl ester
• 5-Oxotetrahydrofuran-2-carboxylic acid, ethyl ester
• ethyl5-oxooxolane-2-carboxylate
• TQ8FFC3BNY
• A-Carboethoxy-
• UNII-TQ8FFC3BNY
• 2-Furancarboxylic acid, tetrahydro-5-oxo-, ethyl ester
• 1126-51-8
• Glutaric acid, 2-hydroxy-, gamma-lactone, ethyl ester
• A-butyrolactone
• 2-Furoic acid, tetrahydro-5-oxo-, ethyl ester
• gamma-ethoxycarbonyl-gamma-butyrolactone
• EN300-257293
• DTXSID70862556
• 4-Carbethoxybutyrolactone,gamma-Carboethoxy-gamma-butyrolactone
• 4-Carbethoxybutyrolactone,
• (R)-()-gamma-Ethoxycarbonyl-gamma-butyrolactone
• GLUTARIC ACID, 2-HYDROXY-, .GAMMA.-LACTONE, ETHYL ESTER
• 55094-96-7
• SCHEMBL450807
• .GAMMA.-ETHOXYCARBONYL-.GAMMA.-BUTYROLACTONE
• NSC-202561
• CERAPP_29080
• Ethyl tetrahydro-5-oxo-2-furancarboxylate
• DTXSID00308154
• FT-0772773
• MJQGWRVDIFBMNW-UHFFFAOYSA-N
• CHEBI:173667
• NS00123472
• DB-230440
• ethyl 5-oxotetrahydrofuran-2-carboxylate
• DB-068735
• G29280
• ethyl (2S)-5-oxotetrahydrofuran-2-carboxylate
• Ethyl 5-oxooxolane-2-carboxylate

• Inchi： 1S/C7H10O4/c1-2-10-7(9)5-3-4-6(8)11-5/h5H,2-4H2,1H3
• InChI Key： MJQGWRVDIFBMNW-UHFFFAOYSA-N
• SMILES： O1C(CCC1C(=O)OCC)=O

Computed Properties

• Exact Mass: 158.0579
• Monoisotopic Mass: 158.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.5
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.213
• Boiling Point: 283.6°Cat760mmHg
• Flash Point: 142.2°C
• Refractive Index: 1.46
• PSA: 52.6
• LogP: 0.25510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones